Cas no 102089-67-8 (6-Amino-N-(2,6-dimethylphenyl)hexanamide)

• Product Name: 6-Amino-N-(2,6-dimethylphenyl)hexanamide
• CAS No: 102089-67-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 3446060
• PubChem ID: 12734756
• Update Time: 2025-07-23

6-Amino-N-(2,6-dimethylphenyl)hexanamide Chemical and Physical Properties

Names and Identifiers

• HEXANAMIDE, 6-AMINO-N-(2,6-DIMETHYLPHENYL)-
• 6-Amino-N-(2,6-dimethylphenyl)hexanamide
• CHEMBL167912
• DTXSID80877636
• DTXCID501015708
• 102089-67-8
• SCHEMBL15810988
• CEA08967

• Inchi： 1S/C14H22N2O/c1-11-7-6-8-12(2)14(11)16-13(17)9-4-3-5-10-15/h6-8H,3-5,9-10,15H2,1-2H3,(H,16,17)
• InChI Key： DBUVJDCMFWYXCW-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CCCCCN

Computed Properties

• Exact Mass: 234.173213g/mol
• Monoisotopic Mass: 234.173213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.34g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 6-Amino-N-(2,6-dimethylphenyl)hexanamide

Research Update on 6-Amino-N-(2,6-dimethylphenyl)hexanamide (CAS: 102089-67-8): Recent Advances and Applications

6-Amino-N-(2,6-dimethylphenyl)hexanamide (CAS: 102089-67-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and pain management. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of sodium channels, which are critical targets for pain relief and neuroprotection. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Amino-N-(2,6-dimethylphenyl)hexanamide exhibits selective inhibition of Nav1.7 sodium channels, a promising target for treating chronic pain conditions. The study utilized in vitro electrophysiology and in vivo pain models to validate its efficacy, showing a significant reduction in pain response without adverse effects on motor function.

Another recent advancement involves the optimization of the compound's pharmacokinetic properties. Researchers have developed derivatives of 6-Amino-N-(2,6-dimethylphenyl)hexanamide to enhance its bioavailability and blood-brain barrier penetration. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters highlights a novel derivative with improved metabolic stability, as evidenced by in vitro liver microsome assays and in vivo pharmacokinetic studies in rodent models. These modifications could pave the way for more effective oral formulations in clinical settings.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. A recent study in ACS Chemical Biology (2024) utilized 6-Amino-N-(2,6-dimethylphenyl)hexanamide as a scaffold for developing fluorescent probes to study sodium channel dynamics in real-time. This application provides valuable insights into channelopathies and could accelerate the discovery of new drug candidates.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as off-target effects and long-term safety profiles require further investigation. Ongoing research is focusing on structure-activity relationship (SAR) studies to refine the compound's specificity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, 6-Amino-N-(2,6-dimethylphenyl)hexanamide (CAS: 102089-67-8) continues to be a compound of high interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its mechanisms of action and potential therapeutic applications, particularly in pain management and neurological disorders. Future research directions include further optimization of its pharmacokinetic properties and exploration of its utility in diagnostic tools. These advancements underscore the compound's versatility and promise in addressing unmet medical needs.